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Cat. No.: B009804

For Researchers, Scientists, and Drug Development Professionals

The textile industry continuously seeks innovative finishing agents to enhance fabric properties,
particularly wrinkle resistance. Among the various crosslinking agents, Dimethylol
Dihydroxyethyleneurea (DMDHEU) has been a long-standing choice. However, concerns over
formaldehyde release have driven research towards alternatives. This guide provides a
detailed comparison of DMDHEU with a potential alternative, (Ethylenedioxy)dimethanol,
focusing on their performance in textile finishing applications.

Chemical Structures

Chemical Structures

Dimethylol Dihydroxyethyleneurea (DMDHEU)

HOCH2-N(C=0)N(CHzOH)-CH(OH)CH(OH)

(Ethylenedioxy)dimethanol (EDDM)

HO-CH2-O-CH2-CH2-O-CH2-OH
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Caption: Chemical structures of (Ethylenedioxy)dimethanol and DMDHEU.

Performance Data Comparison

A direct quantitative comparison of (Ethylenedioxy)dimethanol (EDDM) and DMDHEU for
textile finishing is challenging due to the limited publicly available performance data for EDDM
in this specific application. DMDHEU is a well-established crosslinking agent, and its
performance has been extensively documented. EDDM is known as a formaldehyde-releasing
biocide and has potential as a crosslinker, but its efficacy in imparting wrinkle resistance to
textiles is not as thoroughly characterized in the reviewed literature.

The following table summarizes typical performance data for DMDHEU on cotton fabric. The
corresponding data for (Ethylenedioxy)dimethanol is largely unavailable in the searched
scientific and technical literature and would require experimental investigation for a direct

comparison.
. (Ethylenedioxy)dim
Performance Metric DMDHEU Test Method
ethanol
Wrinkle Recovery ) ~150 - 180 (Warp +
Data not available AATCC 66
Angle (WRA) (°) Weft)
Tensile Strength )
. Data not available ~50-70 ISO 13934-1
Retention (%)
Tear Strength )
. Data not available ~40 - 60 ISO 13937-2
Retention (%)
Data not available < 75 (with low-
Formaldehyde AATCC 112/1S0O
(known formaldehyde formaldehyde
Release (ppm) ) 14184-1
donor) formulations)

Crosslinking Mechanism on Cellulose Fibers

The primary mechanism for imparting wrinkle resistance in cellulosic fabrics like cotton is the
formation of crosslinks between the polymer chains. Both (Ethylenedioxy)dimethanol and
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DMDHEU are capable of reacting with the hydroxyl groups of cellulose under acidic catalysis
and heat.

Crosslinking Mechanism on Cellulose

Conditions

Acid Catalyst (e.g., MgCl2) Curing (Heat)

Reactants

l ) l l ) l (Ethylenedioxy)dimethanol
Cellulose-OH Cellulose-OH [ or DMDHEU

Cellulose-O-R-O-Cellulose
(Crosslinked Cellulose)

Click to download full resolution via product page

Caption: Generalized crosslinking of cellulose with a finishing agent.
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Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of textile finishing agents.
Below are the standard protocols for key performance evaluations.

Wrinkle Recovery Angle (AATCC Test Method 66)

This test method determines the ability of a fabric to recover from creasing.

Apparatus:

Crease recovery tester

Loading device

Specimen holder

Stopwatch
Procedure:

e Specimen Preparation: Cut fabric specimens of a specified size, typically 15 mm x 40 mm, in
both warp and weft directions. Condition the specimens in a standard atmosphere (21 + 1°C
and 65 * 2% relative humidity).

e Creasing: Fold a specimen in half and place it under a specified load (e.g., 5009) for a set
time (e.g., 5 minutes).

o Recovery: Remove the load and transfer the specimen to the holder of the crease recovery
tester.

o Measurement: Allow the specimen to recover for a specified time (e.g., 5 minutes). The angle
of recovery is then measured on the instrument's scale. A higher angle indicates better
wrinkle resistance.[1][2]

Tensile Strength (ISO 13934-1)

This method measures the maximum force a fabric can withstand before breaking.[3][4][5][6]
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Apparatus:

» Constant-Rate-of-Extension (CRE) tensile testing machine
o Clamps and jaws appropriate for the fabric type
Procedure:

e Specimen Preparation: Cut fabric strips of a specified width (e.g., 50 mm) and length in both
warp and weft directions.[3][5][6] Condition the specimens in a standard atmosphere.

e Mounting: Mount the specimen in the jaws of the tensile tester with a specified gauge length.
o Testing: Extend the specimen at a constant rate until it ruptures.

o Data Collection: Record the maximum force (in Newtons) and the elongation at maximum
force. A higher retention of tensile strength after finishing is desirable.

Formaldehyde Release (AATCC Test Method 112/ ISO
14184-1)

These methods quantify the amount of formaldehyde released from a treated fabric.
AATCC 112 (Sealed Jar Method):[7][8][9][10][11]

e Specimen Preparation: A weighed fabric specimen is suspended over a specific volume of
water in a sealed jar.[7][8]

e Incubation: The sealed jar is placed in an oven at a controlled temperature (e.g., 49°C) for a
specified duration (e.g., 20 hours).[7]

¢ Analysis: The amount of formaldehyde absorbed into the water is determined colorimetrically
using a spectrophotometer.[7][8]

ISO 14184-1 (Water Extraction Method):[12][13][14][15][16]

o Extraction: A weighed fabric specimen is placed in a flask with water and agitated in a water
bath at a controlled temperature (e.g., 40°C) for a specific time (e.g., 60 minutes).[14]
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¢ Filtration: The extract is filtered.

e Analysis: The formaldehyde concentration in the filtrate is determined by reacting it with
acetylacetone to form a colored compound, which is then measured using a
spectrophotometer.[13][14]

Experimental Workflow

The evaluation of a new textile finishing agent typically follows a standardized workflow to

ensure comprehensive and comparable results.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://microbe-investigations.com/iso-14184/
https://cdn.standards.iteh.ai/samples/55524/acac175e99a14f20aca7cc6d3ab05982/ISO-14184-1-2011.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Experimental Workflow for Textile Finishing Agent Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b009804?utm_src=pdf-body-img
https://www.benchchem.com/product/b009804?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

References

. CREASE RECOVERY TEST | DaRong Tester [darongtester.com]
. AATCC - AATCC [members.aatcc.org]

. chiuvention.com [chiuvention.com]

. testinglab.com [testinglab.com]

. zwickroell.com [zwickroell.com]

. testextextile.com [testextextile.com]

. aatcctestmethods.com [aatcctestmethods.com]

. AATCC - AATCC [members.aatcc.org]

°
(] [e0] ~ (o)) )] EaN w N -

. intertekinform.com [intertekinform.com]

e 10. standards.globalspec.com [standards.globalspec.com]

e 11. scribd.com [scribd.com]

e 12. blog.gima.com [blog.gima.com]

e 13. microbe-investigations.com [microbe-investigations.com]
e 14. cdn.standards.iteh.ai [cdn.standards.iteh.ali]

e 15. testinglab.com [testinglab.com]

e 16. scribd.com [scribd.com]

« To cite this document: BenchChem. [A Comparative Guide to (Ethylenedioxy)dimethanol and
DMDHEU for Textile Finishing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b009804+#ethylenedioxy-dimethanol-vs-dmdheu-for-
textile-finishing-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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